Cas no 276888-74-5 ((4-bromo-5-nitrothiophen-2-yl)methanol)

• Product Name: (4-bromo-5-nitrothiophen-2-yl)methanol
• CAS No: 276888-74-5
• MF: C₅H₄BrNO₃S
• MW: 238.05915927887
• CID: 1110217
• PubChem ID: 10657535
• Update Time: 2025-04-20

(4-bromo-5-nitrothiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-5-nitrothiophen-2-yl)methanol
• SCHEMBL14626380
• 4-Bromo-5-nitro-2-thiophenemethanol
• DB-167456
• 276888-74-5

• Inchi： 1S/C5H4BrNO3S/c6-4-1-3(2-8)11-5(4)7(9)10/h1,8H,2H2
• InChI Key： VJKODPRMMAGSOV-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])SC(CO)=C1

Computed Properties

• Exact Mass: 236.90953g/mol
• Monoisotopic Mass: 236.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes